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Compound of Interest

Compound Name: Strombine

Cat. No.: B12723367

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of
strombine in crude tissue extracts. Strombine, an opine, plays a role in anaerobic metabolism
in various marine invertebrates. Accurate measurement of its concentration is crucial for
studies in comparative physiology, toxicology, and drug development targeting metabolic
pathways.

Introduction

Strombine (N-(carboxymethyl)-D-alanine) is a secondary amino acid derivative formed in the
tissues of certain marine invertebrates, particularly bivalve mollusks, during periods of hypoxia
or anoxia. It is synthesized reductively from pyruvate and glycine, a reaction catalyzed by
strombine dehydrogenase. This process serves to maintain redox balance by reoxidizing
NADH to NAD+ when oxygen is scarce. The quantification of strombine in crude tissue
extracts provides a valuable indicator of the metabolic state of an organism.

This guide outlines several established methods for strombine measurement, including High-
Performance Liquid Chromatography (HPLC), enzymatic assays, and Nuclear Magnetic
Resonance (NMR) spectroscopy. Detailed protocols for tissue extraction and analysis are
provided to ensure reliable and reproducible results.
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Data Presentation

The following table summarizes quantitative data on strombine concentrations found in the
mantle tissue of mussels under different temperature exposures, illustrating the dynamic nature
of its accumulation.

Strombine
. . . Concentration
Species Tissue Condition Reference
(umol/g wet
weight)
Mytilus
o Mantle Control (18°C) ~1.5 [1]
galloprovincialis
Mytilus 24°C Exposure
S Mantle ~1.0 [1]
galloprovincialis (1 day)
Mytilus 26°C Exposure
o Mantle ~2.5 [1]
galloprovincialis (1 day)
Mytilus 28°C Exposure
o Mantle ~3.0 [1]
galloprovincialis (1 day)

Signaling Pathway

The biosynthesis and degradation of strombine are governed by the reversible reaction
catalyzed by strombine dehydrogenase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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